Cas no 1798415-87-8 (1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one)

• Product Name: 1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
• CAS No: 1798415-87-8
• MF: C₂₁H₁₉NO₃
• MW: 333.380465745926
• CID: 5376959
• Update Time: 2025-08-04

1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• 1′-(1-Oxo-3-phenyl-2-propen-1-yl)spiro[isobenzofuran-1(3H),4′-piperidin]-3-one
• 1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

• Inchi： 1S/C21H19NO3/c23-19(11-10-16-6-2-1-3-7-16)22-14-12-21(13-15-22)18-9-5-4-8-17(18)20(24)25-21/h1-11H,12-15H2
• InChI Key： BPBMWYAUPLLRQC-UHFFFAOYSA-N
• SMILES： C12(CCN(C(=O)C=CC3=CC=CC=C3)CC1)C1=C(C=CC=C1)C(=O)O2

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 613.0±55.0 °C(Predicted)
• pka: -0.29±0.20(Predicted)

Additional information on 1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

Introduction to 1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1798415-87-8)

1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique spirocyclic framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No. 1798415-87-8), belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The intricate scaffold of this molecule, featuring a spirocyclic connection between a benzofuran ring and a piperidine moiety, combined with an acrylate side chain, makes it an intriguing candidate for exploring novel pharmacological interactions.

The synthesis of 1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one involves multi-step organic transformations that highlight the synthetic prowess required to construct such a sophisticated molecular architecture. The spirocyclic core is particularly challenging to assemble due to the need for precise stereocontrol during the formation of the carbon-carbon bonds that define the spiro linkage. Advances in synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric transformations, have enabled chemists to access such complex heterocyclic systems with increasing efficiency and selectivity.

One of the most compelling aspects of this compound is its potential biological activity. The benzofuran and piperidine moieties are both known to be pharmacophores that are frequently encountered in bioactive natural products and synthetic drugs. The acrylate side chain introduces additional functional diversity, which may contribute to the compound's ability to interact with biological targets in unique ways. Preliminary studies suggest that 1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one may exhibit properties relevant to therapeutic applications, particularly in the areas of inflammation and neurodegeneration.

Recent research has focused on leveraging computational chemistry techniques to predict the biological behavior of this compound. Molecular modeling studies have been instrumental in identifying potential binding modes of 1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one with target proteins, providing insights into its mechanism of action. These studies have highlighted the importance of the spirocyclic core in stabilizing interactions with biological receptors, suggesting that this motif may be a key factor in determining the compound's pharmacological profile.

In addition to computational approaches, experimental investigations have been conducted to evaluate the biological activity of 1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one. In vitro assays have revealed promising results in terms of anti-inflammatory and neuroprotective effects, which are consistent with the structural features of the molecule. These findings have spurred further interest in exploring derivatives of this compound as potential lead candidates for drug development.

The synthesis and characterization of 1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one also contribute to the broader understanding of spirocyclic compounds in medicinal chemistry. Spirocycles are known for their conformational rigidity and ability to adopt unique three-dimensional structures, which can be advantageous for designing molecules with specific biological activities. The success in synthesizing this complex molecule underscores the growing capability of synthetic chemists to construct challenging scaffolds and opens up new avenues for exploring other spirocyclic derivatives.

Future research directions for 1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one include optimizing its synthesis for scalability and exploring its pharmacokinetic properties. Additionally, structure-based drug design approaches may be employed to further refine the molecular structure and enhance its biological activity. The integration of experimental and computational methods will be crucial in unraveling the full potential of this compound as a therapeutic agent.

The development of 1'-[(2E)-3-phenylprop-2-enoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one is emblematic of the ongoing advancements in pharmaceutical chemistry. As our understanding of complex molecular structures and their biological interactions continues to grow, compounds like this one will play an increasingly important role in discovering new treatments for various diseases. The combination of innovative synthetic strategies and rigorous biological evaluation ensures that such molecules remain at the forefront of drug discovery efforts.